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Compound of Interest

Compound Name: Succinic Acid

Cat. No.: B118178 Get Quote

Technical Support Center: Succinic Acid
Fermentation
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals manage and

reduce foam formation in succinic acid fermenters.

Troubleshooting Guide: Excessive Foam Formation
Issue: Uncontrolled and excessive foaming during succinic acid fermentation.

Potential Causes & Solutions:

This guide provides a systematic approach to identifying the cause of foaming and

implementing the appropriate corrective actions. Follow the logical flow to troubleshoot your

fermentation process.
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Excessive Foaming Observed

Step 1: Review Process Parameters
- Agitation Speed
- Aeration Rate
- Temperature

Action: Reduce Agitation/Aeration.
Optimize Temperature.

Parameters too high?

Step 2: Analyze Medium Composition
- High protein/surfactant concentration?

- Viscosity issues?

Parameters optimal

Foam Controlled

Action: Optimize Medium.
Consider alternative nitrogen/carbon sources.

Composition problematic?

Step 3: Evaluate Antifoam Strategy
- Correct type and concentration?

- Dosing method effective?

Composition optimal

Action: Select appropriate antifoam.
Optimize dosing (manual or automated).

Strategy ineffective?

Step 4: Consider Mechanical Solutions
- Is a mechanical foam breaker installed/functional?

Strategy optimal

Action: Install/maintain mechanical
foam breaker.

Not present or faulty?

Issue Persists: Contact Technical Support

Present and functional
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Preparation Experiment

Analysis

Results

Prepare fermentation medium Set up shake flasks with medium

Prepare stock solutions
of different antifoams

Add varying concentrations
of each antifoam Inoculate with production strain Incubate under standard conditions

Monitor and measure
foam height at intervals

Measure cell growth (OD600)

Measure succinic acid
concentration (HPLC)

Select antifoam with best
foam control and minimal

impact on growth/production
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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